Cas no 2229577-80-2 (5-(2-phenylpropan-2-yl)-1,2-oxazol-3-amine)

• Product Name: 5-(2-phenylpropan-2-yl)-1,2-oxazol-3-amine
• CAS No: 2229577-80-2
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 6291258
• PubChem ID: 165702750
• Update Time: 2025-05-22

5-(2-phenylpropan-2-yl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-phenylpropan-2-yl)-1,2-oxazol-3-amine
• 2229577-80-2
• EN300-1877453

• Inchi： 1S/C12H14N2O/c1-12(2,9-6-4-3-5-7-9)10-8-11(13)14-15-10/h3-8H,1-2H3,(H2,13,14)
• InChI Key： ZKSQXUOOQAFGGU-UHFFFAOYSA-N
• SMILES： O1C(=CC(N)=N1)C(C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52Ų

Additional information on 5-(2-phenylpropan-2-yl)-1,2-oxazol-3-amine

Comprehensive Overview of 5-(2-phenylpropan-2-yl)-1,2-oxazol-3-amine (CAS No. 2229577-80-2)

5-(2-phenylpropan-2-yl)-1,2-oxazol-3-amine, with the CAS registry number 2229577-80-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the oxazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of the phenylpropan-2-yl moiety and the amine functional group at the 3-position of the oxazole ring makes it a promising candidate for drug discovery and material science applications.

In recent years, researchers have focused on the synthesis and optimization of oxazole derivatives due to their potential therapeutic properties. The compound 5-(2-phenylpropan-2-yl)-1,2-oxazol-3-amine is particularly interesting because of its structural similarity to other bioactive molecules. Its amine group allows for further functionalization, enabling the development of novel derivatives with enhanced efficacy. This adaptability makes it a valuable building block in medicinal chemistry, especially in the design of small-molecule inhibitors and enzyme modulators.

The growing interest in heterocyclic compounds like 5-(2-phenylpropan-2-yl)-1,2-oxazol-3-amine aligns with the increasing demand for innovative treatments in areas such as oncology, neurology, and infectious diseases. For instance, oxazole-based compounds have shown promise as anticancer agents by targeting specific pathways involved in tumor growth. Additionally, their potential as anti-inflammatory and antimicrobial agents has spurred further investigation into their mechanisms of action.

From a synthetic chemistry perspective, the preparation of 5-(2-phenylpropan-2-yl)-1,2-oxazol-3-amine involves multi-step reactions, often starting from readily available precursors. Key steps may include cyclization to form the oxazole ring and subsequent amination to introduce the amine functionality. Researchers are also exploring green chemistry approaches to improve the sustainability of these synthetic routes, addressing the global push for environmentally friendly practices in chemical manufacturing.

The compound's physicochemical properties, such as its solubility, stability, and bioavailability, are critical factors in its potential applications. Studies have indicated that modifications to the phenylpropan-2-yl group can significantly alter these properties, offering opportunities to tailor the compound for specific uses. For example, enhancing its lipophilicity could improve its penetration through cell membranes, making it more effective in drug delivery systems.

In the agrochemical sector, 5-(2-phenylpropan-2-yl)-1,2-oxazol-3-amine and its derivatives are being evaluated for their potential as pesticides or herbicides. The oxazole scaffold's ability to interact with biological targets in pests and weeds makes it a compelling candidate for developing next-generation crop protection agents. This aligns with the industry's focus on sustainable agriculture and reducing the environmental impact of chemical inputs.

As the scientific community continues to explore the applications of 5-(2-phenylpropan-2-yl)-1,2-oxazol-3-amine, its role in advancing precision medicine and targeted therapies becomes increasingly evident. The compound's versatility and potential for customization position it as a key player in the future of drug development and material innovation. With ongoing research and technological advancements, this molecule is poised to contribute significantly to solving some of the most pressing challenges in science and industry.